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Compound Focus: Benzyl Salicylate

Get Quote

Fundamental Properties and Applications

Table 1: Basic Characteristics of Benzyl Salicylate

Property

Description

Chemical Names

CAS Number

Molecular
Formula

Molecular Weight

Appearance

Odor Profile

Benzyl salicylate, Salicylic acid benzyl ester, Benzyl 2-hydroxybenzoate [1]
118-58-1 [2] [3] [1]

C14H1205 [3] [1]

228.24 g/mol [3] [1]

Clear, colorless to pale yellow liquid [4] [1]

Subtle, sweet floral-balsamic with solar (sunscreen) nuances and faint jasmine
undertones [5]

Table 2: Industrial Applications and Functions
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Industry Primary Function(s) Example Products
Fragrance & Fragrance ingredient, fixative, UV Perfumes, lotions, shampoos,
Cosmetics absorber, solvent [3] [4] sunscreens [3]
Pharmaceuticals Solvent, stabilizer, potential anti- Topical medications [4]

inflammatory agent [6] [4] [1]

Food Industry Synthetic flavoring substance and adjuvant  Flavored foods and beverages

[3] [1] (3] [4]

Experimental Protocols and Key Findings

In Vitro Anti-inflammatory Activity Assay

A 2021 study investigated the anti-inflammatory potential of Benzyl Salicylate isolated from Cornus walteri

in LPS-stimulated mouse macrophage cell line (RAW 264.7) [6].

Experimental Workflow: The following diagram illustrates the key steps of the experimental protocol:
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Key Findings:
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¢ NO Production Inhibition: Benzyl Salicylate significantly inhibited the production of nitric oxide
(NO), a key pro-inflammatory mediator, in a dose-dependent manner. Its inhibitory effect was more
potent than the positive control L-NMMA [6].

¢ Mechanism of Action: Western blot analysis revealed that the anti-inflammatory action works
through inhibition of the NF-kB signaling pathway. Benzyl Salicylate suppressed the
phosphorylation of IKKa, IKKf, IkBa, and NF-kB itself, leading to reduced expression of iINOS and
COX-2 enzymes [6].

Toxicity and Hazard Assessment

A 2018 study provided an initial hazard assessment under the Japanese Chemical Substances Control Law

[2].

Table 3: Summary of Toxicity Screening Results

Test Type Model System Key Findings
In Vitro Chromosomal aberration test in Chinese hamster lung Non-genotoxic
Genotoxicity cells [2]

| Combined Repeated-Dose & Reproductive/Developmental Screening | Rats (administered 0, 30, 100, or
300 mg/kg/day by gavage) | Repeated-dose effects (thymus, liver, epididymis, femur) at >100 mg/kg/day.
Developmental toxicity (embryonic resorption, offspring mortality, neural tube defects) at 300 mg/kg/day.

Lower offspring body weight at >30 mg/kg/day [2] |

Based primarily on the developmental toxicity observed, the study classified Benzyl Salicylate as hazard

class 2, with a Lowest Observed Adverse Effect Level (LOAEL) of 30 mg/kg/day [2].

Regulatory and Safety Landscape

Table 4: Regulatory Status Across Regions
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Region /
Program

Regulatory Consideration

EU Cosmetics
Regulation

IFRA Standards

U.S. FDA

REACH

Listed as a fragrance allergen in Annex Ill. Requires declaration on label if
concentration exceeds 0.001% in leave-on products and 0.01% in rinse-off
products [3].

Based on IFRA 51, the permitted amount in the finished product for category 4
(face & body care) is 7.3% [5].

Permitted as a synthetic flavoring substance and adjuvant in food, must be used in
minimum quantities required for intended effect under good manufacturing
practices [3].

Registered under REACH with active status [3].

Formulation and Handling Guidance

¢ Typical Use Concentrations: In perfumes, typical concentrations range from 0.1% to 1%, acting as
a fixative to enhance longevity [3]. In sunscreens and skin/hair care products, it is typically used at

below 0.5% [3].

o Stability & Storage: Stable under normal conditions with a shelf life of 12-24 months. Should be
stored in airtight, opaque containers away from heat and light to prevent degradation [3].

e Compatibility: Works well with most cosmetic ingredients, particularly in floral fragrance blends with
ylang-ylang and patchouli [5]. Its floral scent must be accounted for in the final fragrance profile [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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